Cas no 2680767-46-6 (3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2680767-46-6
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5648578
• PubChem ID: 165915795
• Update Time: 2025-06-15

3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-28280584
• 2680767-46-6

• Inchi： 1S/C13H13N3O3/c1-8(17)14-10-5-3-9(4-6-10)12-11(13(18)19)7-16(2)15-12/h3-7H,1-2H3,(H,14,17)(H,18,19)
• InChI Key： JTHWDZQPLQBMNC-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)N=C1C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2680767-46-6)

3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680767-46-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered attention due to its structural versatility and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound features a pyrazole core, which is a well-documented scaffold in drug discovery, coupled with an amide functionality and a methyl substituent, elements that contribute to its unique chemical and pharmacological profile.

The pyrazole ring in 3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid serves as a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Pyrazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the acetamidophenyl group at the 4-position of the pyrazole ring introduces additional pharmacophoric elements that can modulate binding interactions with biological targets. This moiety is particularly interesting because it combines the aromaticity of phenyl with the polar amide group, which can enhance solubility and bioavailability.

The methyl substituent at the 1-position of the pyrazole ring further influences the electronic properties of the molecule, potentially affecting its reactivity and binding affinity. This substitution pattern is not uncommon in drug-like molecules, as it can fine-tune physicochemical properties such as lipophilicity and metabolic stability. The carboxylic acid group at the 4-position provides an acidic functionality, which can participate in hydrogen bonding interactions with biological targets. This feature makes the compound a valuable building block for designing novel molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of heterocyclic compounds like 3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid in developing next-generation therapeutics. Studies have demonstrated that pyrazole derivatives can exhibit significant activity against various disease-causing targets, including kinases, proteases, and transcription factors. The structural flexibility of this compound allows for modifications at multiple positions, enabling chemists to optimize its pharmacological profile for specific therapeutic applications.

In particular, research has focused on leveraging the acetamidophenyl group to enhance target specificity. The amide bond is known to form stable hydrogen bonds with polar residues in proteins, making it an effective tool for designing molecules with high binding affinity. Additionally, the phenyl ring can engage in π-stacking interactions, further stabilizing protein-ligand complexes. These interactions are critical for achieving high selectivity against off-target proteins, reducing side effects and improving overall therapeutic efficacy.

The methyl substituent on the pyrazole ring has also been studied for its potential role in modulating metabolic stability. Methyl groups are often introduced into drug candidates to improve their resistance to enzymatic degradation by cytochrome P450 enzymes. This can extend the half-life of the drug in vivo and enhance its bioavailability. Furthermore, the presence of a methyl group can influence the conformational preferences of the molecule, affecting how it interacts with biological targets.

One of the most compelling aspects of 3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is its potential as a scaffold for developing novel therapeutics against complex diseases such as cancer and neurodegenerative disorders. Recent studies have shown that pyrazole derivatives can inhibit key enzymes involved in tumor growth and progression. For example, certain pyrazole-based compounds have demonstrated inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, these derivatives have shown promise in preclinical models as inhibitors of proteasome activity, which is crucial for protein turnover in cells.

The acetamidophenyl group has been particularly effective in enhancing binding interactions with target proteins. Structural studies have revealed that this moiety can form multiple hydrogen bonds with residues in protein active sites, leading to high-affinity binding. This has been exploited in designing molecules that exhibit potent inhibitory activity against disease-causing enzymes. Furthermore, computational modeling has suggested that modifications around the acetamidophenyl group can further optimize binding affinity and selectivity.

Another area where 3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has shown promise is in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Pyrazole derivatives have been found to interact with amyloid-beta plaques and tau proteins, which are hallmarks of these diseases. The ability of these compounds to disrupt pathological protein aggregation suggests their potential as therapeutic agents for neurodegenerative disorders.

The carboxylic acid group at the 4-position of the pyrazole ring also contributes to the compound's versatility as a pharmacological tool. This functionality can be used to link other pharmacophoric units or to modify solubility properties through salt formation or esterification reactions. Such modifications are often employed to improve oral bioavailability or to target specific tissues or cellular compartments.

In conclusion,3-(4-acetamidophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2680767-46-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a pyrazole core with an acetamidophenyl group and a methyl substituent makes it a versatile scaffold for developing novel therapeutics against various diseases. Ongoing research continues to explore new synthetic pathways and pharmacological applications for this compound, highlighting its importance in modern drug discovery efforts.